BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Preparing
BJEG6-106 Stock Solution in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BJEG6-106

Cat. No.: B2548068

For Researchers, Scientists, and Drug Development Professionals

Introduction

BJEG6-106 is a potent and selective third-generation Protein Kinase C delta (PKCd) inhibitor
with a half-maximal inhibitory concentration (IC50) of 0.05 uM.[1][2][3][4] It demonstrates high
selectivity for PKCd over classical PKC isozymes, such as PKCa (IC50 = 50 pM), with a
selectivity ratio of approximately 1000-fold.[5][6] This compound is a valuable tool in cancer
research, particularly for studying malignancies with NRAS mutations, like melanoma.[3][6]
BJEG6-106 has been shown to induce caspase-dependent apoptosis and suppress cell survival
by activating the MKK4-JNK-H2AX signaling pathway.[1][3][6]

These application notes provide a detailed protocol for the preparation, storage, and
application of BJE6-106 stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent.

BJEG6-106 Chemical and Physical Properties

Proper preparation of BJE6-106 solutions begins with an understanding of its fundamental
properties. All quantitative data is summarized for clarity.
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Property Value Reference
CAS Number 1564249-38-2 [1][2]1171[8]
Molecular Formula C26H23NO2 [21[7]
Molecular Weight 381.47 g/mol [21[51[7]
Appearance White to off-white solid [1]

Purity >98% [5][8]

Solubility Data

BJEG6-106 exhibits high solubility in DMSO, which is the recommended solvent for preparing

concentrated stock solutions for in vitro use.

Maximum

Solvent . Notes Reference
Solubility
Sonication is required
for complete
dissolution. Use of
50 mg/mL (131.07 newly opened,
DMSO [11[2][7]

mM)

anhydrous DMSO is
recommended as the
product is

hygroscopic.

Protocol: Preparation of a 10 mM BJEG6-106 Stock

Solution

This protocol details the steps to prepare a 10 mM stock solution of BJE6-106 in DMSO. This
concentration is a common starting point for serial dilutions in experimental setups.

Materials

o BJEG6-106 solid powder (CAS: 1564249-38-2)
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Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber, or foil-wrapped microcentrifuge tubes

Calibrated analytical balance

Precision micropipettes and sterile tips

Vortex mixer

Bath sonicator

Safety Precautions

+ Handle BJE6-106 powder in a well-ventilated area or a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,
and chemical-resistant gloves.

o Consult the Material Safety Data Sheet (MSDS) for BJE6-106 and DMSO before handling.
[5]

Experimental Workflow for Stock Solution Preparation
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Preparation Storage

Equilibrate BJE6-106 Weigh 3.815 mg Add 1 mL of Vortex & Sonicate Aliquot into Light-Protected Store at -80°C

to Room Temperature of BJE6-106 Anhydrous DMSO Until Clear Microcentrifuge Tubes for Long-Term Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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